Cas no 1208087-74-4 (3-Chloro-4-(4-methylphenyl)aniline)

• Product Name: 3-Chloro-4-(4-methylphenyl)aniline
• CAS No: 1208087-74-4
• MF: C₁₃H₁₂ClN
• MW: 217.694082260132
• MDL: MFCD14585517
• CID: 4764398
• Update Time: 2026-02-26

3-Chloro-4-(4-methylphenyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4'-methyl-biphenyl-4-ylamine
• 2-Chloro-4-methyl-biphenyl-4-ylamine
• Y3815
• 2-Chloro-4'-methyl-[1,1'-biphenyl]-4-amine
• 2-chloro-4'-methyl-biphenyl-4-ylamine, AldrichCPR
• 3-Chloro-4-(4-methylphenyl)aniline

• MDL： MFCD14585517
• Inchi： 1S/C13H12ClN/c1-9-2-4-10(5-3-9)12-7-6-11(15)8-13(12)14/h2-8H,15H2,1H3
• InChI Key： XQUNHXKPMDRBQI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=CC(C)=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 199
• XLogP3: 4
• Topological Polar Surface Area: 26

3-Chloro-4-(4-methylphenyl)aniline Security Information

• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on 3-Chloro-4-(4-methylphenyl)aniline

Comprehensive Overview of 3-Chloro-4-(4-methylphenyl)aniline (CAS No. 1208087-74-4): Properties, Applications, and Industry Insights

3-Chloro-4-(4-methylphenyl)aniline (CAS 1208087-74-4) is a specialized organic compound widely recognized for its role as a key intermediate in pharmaceutical and agrochemical synthesis. With the growing demand for high-purity intermediates in drug development, this compound has garnered significant attention due to its unique structural features, including a chloro-substituted aniline core and a 4-methylphenyl moiety. Researchers and manufacturers frequently search for terms like "CAS 1208087-74-4 supplier" or "3-Chloro-4-(4-methylphenyl)aniline synthesis method", reflecting its industrial relevance.

The compound's molecular formula, C₁₃H₁₂ClN, and a molecular weight of 217.7 g/mol, make it suitable for applications requiring precise molecular customization. Its chlorine and methyl groups enhance reactivity in cross-coupling reactions, a topic frequently explored in organic chemistry forums and patent literature. Recent trends highlight its utility in designing targeted therapies, aligning with the pharmaceutical industry's focus on personalized medicine and small-molecule inhibitors.

From a technical perspective, 3-Chloro-4-(4-methylphenyl)aniline exhibits a melting point range of 85–90°C and solubility in common organic solvents like ethanol and dichloromethane. These properties are critical for process optimization in large-scale production, a subject often queried in chemical engineering circles. Analytical techniques such as HPLC and GC-MS are typically employed to verify its purity, addressing the industry's emphasis on quality control standards.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous under major global safety frameworks, proper handling protocols are recommended. Searches for "CAS 1208087-74-4 SDS" (Safety Data Sheet) underscore the need for compliance with REACH and OSHA guidelines. Sustainable synthesis methods, including catalytic reduction and solvent-free reactions, are gaining traction, resonating with the green chemistry movement.

In conclusion, 3-Chloro-4-(4-methylphenyl)aniline (CAS 1208087-74-4) represents a versatile building block in modern chemistry. Its applications span drug discovery, material science, and crop protection, making it a compound of enduring interest. As research continues to explore its derivatives, this aniline-based intermediate remains a focal point for innovation in life sciences and beyond.